Cas no 898447-59-1 (6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one)

• Product Name: 6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one
• CAS No: 898447-59-1
• MF: C₂₀H₁₆O₅
• MW: 336.338046073914
• CID: 5484434
• Update Time: 2025-10-31

6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methylchromen-2-one
• 6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one

• Inchi： 1S/C20H16O5/c1-11-7-17-13(9-16(11)23-3)14(10-19(21)24-17)18-8-12-5-4-6-15(22-2)20(12)25-18/h4-10H,1-3H3
• InChI Key： VRGGWPBRGOMMMK-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(OC)C(C)=C2)C(C2=CC3=CC=CC(OC)=C3O2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one

Exploring the Potential of 6-Methoxy-4-(7-Methoxy-1-Benzofuran-2-Yl)-7-Methyl-2H-Chromen-2-One (CAS No. 898447-59-1) in Modern Research

In the ever-evolving landscape of chemical research, 6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one (CAS No. 898447-59-1) has garnered significant attention due to its unique structural properties and potential applications. This benzofuran-chromenone hybrid compound belongs to a class of organic molecules known for their diverse biological activities, making it a subject of interest in pharmaceutical and material science research.

The compound's molecular structure features a chromen-2-one core linked to a 7-methoxy-1-benzofuran moiety, which contributes to its stability and reactivity. Researchers have explored its potential as a scaffold for designing novel bioactive molecules, particularly in the context of anti-inflammatory and antioxidant applications. Recent studies suggest that derivatives of this compound may interact with key enzymatic pathways, opening doors for drug discovery initiatives.

One of the trending topics in chemical research is the search for sustainable synthesis methods. 6-Methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one has been synthesized using green chemistry approaches, such as catalyst-free reactions and solvent-free conditions, aligning with the global push for environmentally friendly practices. This aspect makes it a compelling candidate for industrial-scale production while minimizing ecological impact.

Another area of growing interest is the compound's potential role in advanced materials. Its aromatic system and electron-rich structure have prompted investigations into its use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. The methoxy groups in its structure enhance solubility, which is critical for processing in thin-film applications.

From a medicinal chemistry perspective, the benzofuran and chromenone motifs are known to exhibit neuroprotective and anti-cancer properties. While CAS No. 898447-59-1 itself is still under investigation, its structural analogs have shown promise in targeted therapy approaches, particularly in modulating cell signaling pathways. This has led to increased patent activity surrounding similar compounds in recent years.

The compound's physicochemical properties, including its melting point, solubility profile, and stability, make it suitable for various formulation strategies. These characteristics are particularly important when considering its potential drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profile, which are critical factors in pharmaceutical development.

In analytical chemistry, 6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one serves as an interesting subject for spectroscopic studies. Its distinct UV-Vis absorption patterns and fluorescence properties have been characterized using techniques like NMR, mass spectrometry, and X-ray crystallography, providing valuable structural insights that guide further modifications.

As research continues, the scientific community remains particularly interested in the structure-activity relationship (SAR) of this compound. By systematically modifying its functional groups, researchers aim to optimize its biological efficacy while minimizing potential side effects. This approach aligns with current trends in precision medicine and personalized therapeutics.

The compound's relevance extends to computational chemistry and molecular modeling studies. In silico analyses, including docking simulations and quantum mechanical calculations, have been employed to predict its interactions with biological targets, accelerating the hit-to-lead optimization process in drug discovery pipelines.

Quality control and analytical method development for CAS No. 898447-59-1 have become important topics, especially with increasing regulatory requirements in pharmaceutical manufacturing. Advanced chromatographic techniques, particularly HPLC and UPLC methods, have been developed to ensure the compound's purity and to detect potential impurities at trace levels.

Looking ahead, the scientific community anticipates more studies exploring the structure-property relationships of 6-methoxy-4-(7-methoxy-1-benzofuran-2-yl)-7-methyl-2H-chromen-2-one and its derivatives. With growing interest in multi-target therapeutics and hybrid molecules, this compound's unique architecture positions it as a valuable building block for future chemical biology investigations and material science innovations.